Cas no 951889-39-7 (2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene)

• Product Name: 2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene
• CAS No: 951889-39-7
• MF: C₁₁H₁₀ClF₃
• MW: 234.645312786102
• CID: 4722383
• Update Time: 2025-05-25

2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-[(3-trifluoromethyl)phenyl]-1-butene
• 2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene

• Inchi： 1S/C11H10ClF3/c1-8(12)5-6-9-3-2-4-10(7-9)11(13,14)15/h2-4,7H,1,5-6H2
• InChI Key： JNSHAXVPPBZUGC-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene

Comprehensive Overview of 2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene (CAS No. 951889-39-7)

2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene (CAS No. 951889-39-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a chloro substituent and a trifluoromethylphenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in developing novel bioactive molecules and advanced materials.

The compound's CAS number 951889-39-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. With the growing demand for fluorinated compounds in drug discovery, 2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene has become a focal point for studies aimed at optimizing synthetic routes and enhancing yield efficiency. Its role in cross-coupling reactions and as a precursor for heterocyclic compounds further underscores its versatility.

In recent years, the rise of green chemistry and sustainable synthesis methods has prompted investigations into eco-friendly production techniques for 951889-39-7. Researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact while maintaining high purity standards. This aligns with global trends emphasizing carbon footprint reduction and energy-efficient manufacturing.

Another area of interest is the compound's potential in electronic materials. The trifluoromethyl group's electron-withdrawing properties make 2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene a candidate for developing organic semiconductors and liquid crystal displays (LCDs). As the demand for flexible electronics grows, this compound could play a pivotal role in next-generation device fabrication.

Frequently asked questions about CAS No. 951889-39-7 include inquiries about its solubility, stability under various conditions, and compatibility with common reagents. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize the compound, ensuring its suitability for targeted applications. Additionally, its shelf-life and storage recommendations are critical for laboratories and manufacturers handling bulk quantities.

The pharmaceutical industry has shown particular interest in 2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene due to its potential as a building block for small-molecule drugs. Its structural motifs are prevalent in compounds with anti-inflammatory, antiviral, and anticancer properties. As drug development pipelines expand, the demand for high-purity 951889-39-7 is expected to rise, driving innovation in its synthesis and purification.

From a commercial perspective, suppliers of CAS No. 951889-39-7 must adhere to stringent quality control measures to meet the needs of diverse industries. Certificates of Analysis (CoA) and compliance with international standards such as REACH and GMP are essential for ensuring product consistency and safety. The compound's pricing and availability are also influenced by raw material sourcing and geopolitical factors affecting the chemical supply chain.

In summary, 2-Chloro-4-(3-trifluoromethyl)phenyl-1-butene (CAS No. 951889-39-7) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its integration into cutting-edge research and technology highlights its importance in advancing modern chemistry and material science. As exploration of its properties and applications continues, this compound is poised to remain a key player in innovation-driven sectors.